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Compound of Interest

Compound Name: Dipropylphosphinic acid

CAS No.: 867-33-4

Cat. No.: B1660986 Get Quote

Dipropylphosphinic acid (DPPA), identified by its CAS number 867-33-4, is an

organophosphorus compound belonging to the phosphinic acid family. While seemingly a

simple molecule, its unique combination of two propyl chains attached to a phosphinyl

functional group imparts a set of chemical properties that make it a valuable tool in both

industrial and research settings. Phosphinic acid derivatives, as a class, are gaining significant

traction in medicinal chemistry for their diverse biological activities and their ability to act as

stable mimics of tetrahedral transition states in enzymatic reactions.[1][2] This guide, intended

for researchers and drug development professionals, provides a comprehensive overview of

DPPA, from its fundamental properties and synthesis to its applications and analytical

characterization.

Section 1: Core Chemical and Physical Identity
A thorough understanding of a compound's fundamental properties is the bedrock of its

effective application. DPPA is characterized by a set of well-defined identifiers and

physicochemical parameters.

Nomenclature and Structural Identifiers
IUPAC Name: dipropylphosphinic acid[3][4]

CAS Number: 867-33-4[3][4][5][6]
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Molecular Formula: C₆H₁₅O₂P[3][4][5][6]

Canonical SMILES: CCCP(=O)(CCC)O[3]

InChI Key: WMDPJKZHARKRQI-UHFFFAOYSA-N[3][4]

Physicochemical Properties
The physical state and solubility of DPPA dictate its handling, storage, and utility in various

solvent systems. Its acidic nature is a key feature driving its reactivity and applications.

Property Value / Description Source(s)

Molecular Weight 150.16 g/mol [3][4][5][6]

Melting Point 54–67°C (lit.) [4]

Density 1.12–1.14 g/cm³ [4]

pKa ~2.5 (first dissociation) [4]

Solubility
Insoluble in H₂O; Miscible in

DMF, THF
[4]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
2 [3]

Thermal Stability
High thermal stability, reported

to be stable above 200°C
[4]

The relatively low pKa of approximately 2.5 indicates that DPPA is a moderately strong acid, a

property crucial for its role in metal ion chelation.[4] Its high thermal stability makes it suitable

for processes requiring elevated temperatures.[4] The broad melting point range suggests that

the purity of commercially available samples can vary.

Section 2: Synthesis of Dipropylphosphinic Acid
The accessibility of DPPA is critical for its application. While several routes to phosphinic acids

exist, a scalable two-step industrial method has been patented, providing a reliable pathway to

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.vulcanchem.com/product/vc4129294
http://en.atomaxchem.com/867-33-4.html
https://www.chembk.com/en/chem/Phosphinic%20acid,%20P,P-dipropyl-
https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.vulcanchem.com/product/vc4129294
https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.vulcanchem.com/product/vc4129294
http://en.atomaxchem.com/867-33-4.html
https://www.chembk.com/en/chem/Phosphinic%20acid,%20P,P-dipropyl-
https://www.vulcanchem.com/product/vc4129294
https://www.vulcanchem.com/product/vc4129294
https://www.vulcanchem.com/product/vc4129294
https://www.vulcanchem.com/product/vc4129294
https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.alfa-chemistry.com/dipropylphosphinic-acid-cas-867-33-4-item-293932.htm
https://www.vulcanchem.com/product/vc4129294
https://www.vulcanchem.com/product/vc4129294
https://www.vulcanchem.com/product/vc4129294
https://www.benchchem.com/product/b1660986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


this compound.[4] Alternative, though less efficient, methods include the oxidation of

corresponding phosphines or hydrolysis of phosphinic chlorides.[4]

Patented Two-Step Industrial Synthesis
This method is favored for its high purity output (>90%) and scalability.[4] The causality is clear:

it begins with a commercially available phosphonate and proceeds through a stable dichloride

intermediate.

Diethyl Propylphosphonate

Propylphosphorus Dichloride
(Intermediate)

+ SOCl₂
(Chlorination @ 15-60°C)

Dipropylphosphinic Acid (DPPA)

+ Diethyl Propylphosphate
(Cyclization @ 100-300°C)

Click to download full resolution via product page

Caption: Patented two-step synthesis of DPPA.

Experimental Protocol: Chlorination-Cyclization
Approach
This protocol is based on the described patented methodology.[4] Each step is designed to

maximize yield and purity.

Step 1: Chlorination to Form Propylphosphorus Dichloride
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Setup: In a fume hood, equip a dry, three-necked round-bottom flask with a magnetic stirrer,

a dropping funnel, a thermometer, and a condenser connected to a gas scrubber (to

neutralize HCl and SO₂ byproducts).

Reagents: Charge the flask with diethyl propylphosphonate and dichloromethane as the

solvent.

Reaction: Cool the flask in an ice bath. Slowly add thionyl chloride (SOCl₂) via the dropping

funnel, maintaining the internal temperature between 15–60°C. The exothermic reaction will

produce gaseous byproducts.

Monitoring: The reaction progress can be monitored by ³¹P NMR, observing the shift from the

phosphonate starting material to the phosphonic dichloride product.

Workup: Once the reaction is complete, remove the solvent and excess thionyl chloride

under reduced pressure to yield the crude propylphosphorus dichloride intermediate.

Step 2: Cyclization to Yield Dipropylphosphinic Acid

Setup: Combine the crude propylphosphorus dichloride intermediate with diethyl

propylphosphate in a suitable high-temperature reaction vessel.

Reaction: Heat the mixture to 100–300°C. This high-temperature step drives the formation of

the P-C bond and subsequent cyclization/rearrangement to form the phosphinic acid

structure.

Purification: The resulting crude DPPA can be purified by vacuum distillation or

recrystallization from a suitable solvent system to achieve >90% purity.[4]

Section 3: Reactivity and Spectroscopic
Characterization
The reactivity of DPPA is dominated by its acidic proton and the phosphoryl group (P=O). This

structure lends itself to a variety of chemical transformations common to phosphinic acids, such

as the Michaelis-Becker and Arbuzov reactions.[7]
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Key Reactivity Profile
Acidity: The acidic proton readily reacts with bases to form phosphinate salts. This is the

basis for its use as a metal extractant.[4]

Metal Chelation: The phosphinyl oxygens act as Lewis bases, enabling DPPA to form stable

chelate complexes with metal ions, particularly rare earth elements.[4] This selective binding

is the cornerstone of its application in liquid-liquid separation processes.

Chemical Properties

Functional Application
Acidity (pKa ~2.5)

Metal Ion Chelation

Enables

Phosphinyl Oxygens
(Lewis Bases)

Enables

Rare Earth Element
Extraction

Mechanism For

Click to download full resolution via product page

Caption: Relationship between DPPA's properties and its primary application.

Spectroscopic Characterization Workflow
Confirming the identity and purity of synthesized or purchased DPPA is essential. A multi-

spectroscopic approach provides a self-validating system for structural elucidation.[8][9]
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Sample Preparation
(Dissolve in CDCl₃ or other deuterated solvent)

Data Acquisition

Data Analysis & Interpretation FT-IR ¹H, ¹³C, ³¹P NMR Mass Spectrometry (MS)

Structural Confirmation

Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis of DPPA.

Protocol: Acquiring and Interpreting Spectroscopic Data
Sample Preparation: Dissolve a small amount of DPPA in a suitable deuterated solvent (e.g.,

CDCl₃) for NMR analysis. For IR, the sample can be analyzed neat (as a thin film or melt) or

as a KBr pellet. For MS, dissolve the sample in a volatile solvent like methanol or

acetonitrile.[10]

¹H NMR Spectroscopy:

Expected Signals: The spectrum should show characteristic signals for the two equivalent

propyl groups. Expect a triplet for the terminal methyl (CH₃) protons, a sextet for the

adjacent methylene (CH₂) protons, and another multiplet for the methylene protons directly

attached to the phosphorus atom.

Causality: The splitting patterns (triplet, sextet) arise from spin-spin coupling with

neighboring protons, confirming the connectivity of the propyl chain.

³¹P NMR Spectroscopy:
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Expected Signal: A single resonance is expected, as there is only one phosphorus

environment. The chemical shift will be characteristic of a phosphinic acid.

Causality: This is a direct and unambiguous method to confirm the presence of the

phosphorus center and to assess purity, as phosphorus-containing impurities would

appear as separate signals.

Infrared (IR) Spectroscopy:

Expected Signals: Look for a strong, broad absorption band in the 2500-3300 cm⁻¹ region,

characteristic of the O-H stretch of a carboxylic acid-like dimer. A very strong absorption

around 1150-1250 cm⁻¹ corresponds to the P=O (phosphoryl) stretch. C-H stretching and

bending vibrations for the propyl groups will appear in their usual regions (~2850-2960

cm⁻¹ and ~1375-1465 cm⁻¹).[8]

Causality: The presence and position of the P=O and O-H stretches are definitive

indicators of the phosphinic acid functional group.[8]

Mass Spectrometry (MS):

Expected Ion: In positive-ion mode ESI-MS, expect to see the protonated molecule

[M+H]⁺ at m/z 151.1. In negative-ion mode, the deprotonated molecule [M-H]⁻ at m/z

149.1 would be observed.

Causality: MS directly confirms the molecular weight of the compound (150.16 g/mol ),

providing essential validation of its identity.[3][5]

Section 4: Industrial and Research Applications
The unique properties of DPPA have led to its use in specialized industrial applications and

suggest its potential in advanced research fields like drug discovery.

Rare Earth Element Extraction
The primary industrial application of DPPA is as a selective extractant in hydrometallurgy.[4]

Mechanism: In acidic aqueous solutions (e.g., nitric acid), DPPA in an organic phase (like

kerosene) selectively chelates with rare earth element (REE) ions. It shows a preference for
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lighter lanthanides.[4]

Process: A typical liquid-liquid extraction setup involves an organic phase containing DPPA

and an aqueous phase containing REE nitrates. The selective binding allows for the

separation of mixtures, such as La/Ce, with high separation factors.[4]

Causality: The effectiveness stems from the acidity and the steric profile of the dipropyl

groups, which modulate the stability and selectivity of the formed metal-phosphinate

complexes.[4]

Potential in Drug Discovery and Medicinal Chemistry
While specific applications of DPPA in drug development are not widely documented, the

broader class of phosphinic acids is of high interest to medicinal chemists.[1]

Transition-State Analogs: The tetrahedral geometry around the phosphorus atom in

phosphinic acids mimics the transition state of amide bond hydrolysis. This makes them

potent inhibitors of enzymes like metalloproteases.[2]

Structural Diversity: The two P-C bonds allow for extensive structural modification, enabling

the synthesis of a wide array of derivatives to probe biological systems.[1][7]

Bioisosteres: The phosphinate group can serve as a bioisostere for carboxylate or phosphate

groups, potentially improving properties like cell permeability or metabolic stability in drug

candidates.

Researchers can view DPPA as a foundational building block. Its propyl chains can be

functionalized, or it can be used in fragment-based drug discovery programs to explore binding

pockets that accommodate moderately sized lipophilic groups.

Section 5: Safety, Handling, and Storage
Proper handling of DPPA is essential to ensure laboratory safety. The information is

synthesized from material safety data sheets (MSDS) and general chemical handling

guidelines.

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, gloves, and a lab coat.[11][12] Handle in a well-ventilated area or a
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fume hood to avoid inhalation of any potential vapors or dust.[11][13]

Handling: Avoid all personal contact.[11] Do not eat, drink, or smoke in the handling area.[11]

Wash hands and face thoroughly after working with the substance.[14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14] The

recommended storage temperature is 2-8°C.[14] The compound is noted to be moisture-

sensitive and should be handled and stored under an inert gas.[14]

Incompatibilities: Keep away from heat, open flames, and sources of ignition.[13][14] Avoid

contact with strong oxidizing agents.

Disposal: Waste material must be disposed of in accordance with national and local

regulations. Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[14]

Conclusion
Dipropylphosphinic acid (CAS 867-33-4) is more than just a chemical intermediate; it is a

functional molecule with established industrial importance and untapped research potential. Its

well-defined physicochemical properties, particularly its acidity and chelating ability, make it an

effective agent for rare earth element separation. For scientists in drug discovery, DPPA

represents a starting point within the promising class of phosphinic acids, offering a scaffold

that can be elaborated upon to create novel enzyme inhibitors and therapeutic agents. A

thorough understanding of its synthesis, characterization, and safe handling—as detailed in

this guide—is the key to unlocking its full potential in the laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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